Cas no 836649-56-0 (1H-Pyrrole-2-carboxylic acid, 5-(hydroxymethyl)-,4-(1-naphthalenylamino)-4-oxobutyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-(hydroxymethyl)-,4-(1-naphthalenylamino)-4-oxobutyl ester
• CAS No: 836649-56-0
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 1816264
• Update Time: 2024-11-27

1H-Pyrrole-2-carboxylic acid, 5-(hydroxymethyl)-,4-(1-naphthalenylamino)-4-oxobutyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(hydroxymethyl)-,4-(1-naphthalenylamino)-4-oxobutyl ester
• 1H-Pyrrole-2-carboxylic acid, 5-(hydroxymethyl)-, 4-(1-naphthalenylamino)-4-oxobutyl ester

• Inchi： 1S/C20H20N2O4/c23-13-15-10-11-18(21-15)20(25)26-12-4-9-19(24)22-17-8-3-6-14-5-1-2-7-16(14)17/h1-3,5-8,10-11,21,23H,4,9,12-13H2,(H,22,24)
• InChI Key： OWSYBDBJEVYSMU-UHFFFAOYSA-N
• SMILES： N1C(CO)=CC=C1C(OCCCC(NC1=C2C(C=CC=C2)=CC=C1)=O)=O

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Melting Point: 154-156 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 690.0±55.0 °C(Predicted)
• pka: 14.61±0.10(Predicted)